Cas no 1806257-29-3 (Methyl 2-(chloromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-carboxylate)

• Product Name: Methyl 2-(chloromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-carboxylate
• CAS No: 1806257-29-3
• MF: C₉H₆ClF₃INO₃
• MW: 395.501524448395
• CID: 4838722
• Update Time: 2025-06-29

Methyl 2-(chloromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(chloromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-carboxylate

• Inchi： 1S/C9H6ClF3INO3/c1-17-8(16)7-4(14)2-6(5(3-10)15-7)18-9(11,12)13/h2H,3H2,1H3
• InChI Key： BGUCBRPHGSSNPI-UHFFFAOYSA-N
• SMILES： IC1C=C(C(CCl)=NC=1C(=O)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 305
• XLogP3: 3.3
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-(chloromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-carboxylate

Methyl 2-(chloromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1806257-29-3): A Comprehensive Overview

Methyl 2-(chloromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1806257-29-3) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound, characterized by its unique combination of a chloromethyl, iodo, and trifluoromethoxy substituents on a pyridine ring, offers a wide range of applications in the development of novel pharmaceuticals and advanced materials.

The chemical structure of Methyl 2-(chloromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-carboxylate is particularly noteworthy for its potential in the design of bioactive molecules. The presence of the chloromethyl group allows for facile derivatization through nucleophilic substitution reactions, making it an excellent precursor for the synthesis of complex organic molecules. Additionally, the iodo substituent provides a useful handle for cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are essential in the construction of diverse molecular architectures.

The trifluoromethoxy group is another key feature of this compound. This fluorinated moiety is known to enhance the lipophilicity and metabolic stability of drug candidates, making it highly desirable in pharmaceutical research. Recent studies have shown that compounds containing trifluoromethoxy groups exhibit improved pharmacokinetic properties, including enhanced oral bioavailability and reduced susceptibility to metabolic degradation.

In the context of medicinal chemistry, Methyl 2-(chloromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-carboxylate has been explored as a building block for the synthesis of potential therapeutic agents. For instance, a recent study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the development of novel inhibitors targeting specific enzymes involved in cancer progression. The researchers found that derivatives of this compound exhibited potent inhibitory activity against these enzymes, suggesting its potential as a lead compound for further drug discovery efforts.

Beyond its applications in drug discovery, Methyl 2-(chloromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-carboxylate has also found utility in materials science. The unique electronic properties conferred by the fluorinated and halogenated substituents make it an attractive candidate for the development of functional materials with applications in electronics and energy storage. For example, researchers at a leading materials science institute have utilized this compound to synthesize novel polymers with enhanced electrical conductivity and thermal stability.

The synthetic accessibility of Methyl 2-(chloromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-carboxylate is another factor contributing to its widespread use. Several efficient synthetic routes have been developed to prepare this compound, ensuring its availability for both academic and industrial research. One such method involves the sequential introduction of the chloromethyl, iodo, and trifluoromethoxy groups onto a pyridine scaffold using well-established chemical transformations. This modular approach allows for fine-tuning of the final product's properties by varying reaction conditions and reagents.

In conclusion, Methyl 2-(chloromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1806257-29-3) is a highly functionalized compound with significant potential in various scientific disciplines. Its unique combination of substituents makes it an invaluable tool for researchers working on drug discovery, materials science, and organic synthesis. As ongoing research continues to uncover new applications and properties, this compound is poised to play an increasingly important role in advancing our understanding and capabilities in these fields.